Cas no 2901065-74-3 (1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benZene)

• Product Name: 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benZene
• CAS No: 2901065-74-3
• MF: C₉H₁₀BrFO₃
• MW: 265.076305866241
• CID: 6795985
• PubChem ID: 171367814
• Update Time: 2025-05-19

1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benZene Chemical and Physical Properties

Names and Identifiers

• MFCD34766713
• 2901065-74-3
• 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benZene

• Inchi： 1S/C9H10BrFO3/c1-12-5-14-9-6(10)3-4-7(13-2)8(9)11/h3-4H,5H2,1-2H3
• InChI Key： DFZJIFXTWNNGCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OCOC)F)OC

Computed Properties

• Exact Mass: 263.97973g/mol
• Monoisotopic Mass: 263.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benZene

Introduction to 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benzene (CAS No. 2901065-74-3)

1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benzene, with the CAS number 2901065-74-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated aromatic fluorinated methoxymethoxy-substituted benzenes, which are known for their versatile reactivity and potential applications in drug synthesis and advanced material development.

The structural features of 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benzene make it a valuable intermediate in organic synthesis. The presence of a bromine atom at the 1-position, combined with fluorine and methoxy groups at the 3rd and 4th positions, respectively, enhances its utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel therapeutic agents.

The 2-(methoxymethoxy) substituent at the 2-position introduces a unique aspect to this compound, making it a candidate for further functionalization. This moiety can serve as a handle for selective modifications, enabling chemists to tailor the compound for specific applications. In recent years, there has been growing interest in fluorinated aromatic compounds due to their improved metabolic stability and bioavailability in drug candidates.

Recent studies have highlighted the role of 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benzene in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The fluorine atom, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for medicinal chemists.

In materials science, this compound has been explored for its potential applications in organic electronics. The electron-withdrawing nature of fluorine and bromine can influence the electronic properties of conjugated polymers, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxy groups contribute to solubility and processability, further enhancing its utility in these applications.

The synthesis of 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benzene typically involves multi-step organic transformations, starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes, are commonly employed to achieve high yields and purity. These synthetic routes underscore the importance of this compound as a building block in modern chemical synthesis.

One notable application of 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benzene is in the development of agrochemicals. Fluorinated aromatic compounds have shown promise as herbicides and fungicides due to their stability under environmental conditions and efficacy against resistant strains of pests. The structural diversity offered by this compound allows for the design of molecules with enhanced biological activity.

The pharmaceutical industry continues to leverage this compound for its role in drug discovery. By serving as a versatile intermediate, 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benzene enables the rapid assembly of novel scaffolds with potential therapeutic benefits. Collaborative efforts between academia and industry are driving innovation in synthesizing complex molecules that address unmet medical needs.

Looking ahead, the demand for specialized organic compounds like 1-Bromo-3-fluoro-4-methoxy-2-(methoxymethoxy)benzene is expected to grow alongside advancements in synthetic chemistry and drug development technologies. The ability to fine-tune molecular structures through strategic functionalization will continue to be a cornerstone of medicinal chemistry research. As new methodologies emerge, so too will the applications of this remarkable compound expand into new frontiers.